![molecular formula C19H18ClF3N2O B249179 1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine](/img/structure/B249179.png)
1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine is a chemical compound that has been extensively researched for its potential application in the field of medicine. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.
Mechanism of Action
The exact mechanism of action of 1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine is not fully understood. However, it is believed to act as a serotonin and dopamine receptor antagonist, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been found to have analgesic effects, possibly through its interaction with opioid receptors.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine is its wide range of pharmacological activities. This makes it a promising candidate for further research and development. However, its exact mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for research on 1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine. One possible direction is to further investigate its potential as an antidepressant and anxiolytic agent. Another possible direction is to explore its potential as an analgesic agent. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations.
Synthesis Methods
The synthesis of 1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine involves the reaction of 3-chlorobenzoyl chloride with 2-(trifluoromethyl)benzylamine in the presence of a base such as triethylamine. The resulting product is then treated with piperazine to obtain the final compound.
Scientific Research Applications
1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine has been extensively studied for its potential application in the field of medicine. It has been found to have a wide range of pharmacological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects.
properties
Molecular Formula |
C19H18ClF3N2O |
---|---|
Molecular Weight |
382.8 g/mol |
IUPAC Name |
(3-chlorophenyl)-[4-[[2-(trifluoromethyl)phenyl]methyl]piperazin-1-yl]methanone |
InChI |
InChI=1S/C19H18ClF3N2O/c20-16-6-3-5-14(12-16)18(26)25-10-8-24(9-11-25)13-15-4-1-2-7-17(15)19(21,22)23/h1-7,12H,8-11,13H2 |
InChI Key |
GQUIINKTKQHHBW-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CC2=CC=CC=C2C(F)(F)F)C(=O)C3=CC(=CC=C3)Cl |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2C(F)(F)F)C(=O)C3=CC(=CC=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.